Cas no 888445-79-2 (2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one)
888445-79-2 structure
Product Name:2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one
CAS No:888445-79-2
MF:C21H24N4O2S
MW:396.505863189697
CID:6145512
PubChem ID:7501698
Update Time:2024-01-05
2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one
- AKOS002044306
- CHEMBL1870022
- 2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-4-one
- 3-allyl-2-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one
- SMR000807079
- MLS001236092
- F1882-1537
- 2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
- 888445-79-2
-
- Inchi: 1S/C21H24N4O2S/c1-3-10-25-20(27)19-18(15-6-4-5-7-16(15)22-19)23-21(25)28-13-17(26)24-11-8-14(2)9-12-24/h3-7,14,22H,1,8-13H2,2H3
- InChI Key: KAVCZIDRLUCEPQ-UHFFFAOYSA-N
- SMILES: S(C1=NC2C3C=CC=CC=3NC=2C(N1CC=C)=O)CC(N1CCC(C)CC1)=O
Computed Properties
- Exact Mass: 396.16199719g/mol
- Monoisotopic Mass: 396.16199719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 94.1Ų
2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1882-1537-2μmol |
2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
888445-79-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1882-1537-5μmol |
2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
888445-79-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1882-1537-10μmol |
2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
888445-79-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1882-1537-20μmol |
2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
888445-79-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1882-1537-1mg |
2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
888445-79-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1882-1537-2mg |
2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
888445-79-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1882-1537-3mg |
2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
888445-79-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1882-1537-4mg |
2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
888445-79-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1882-1537-5mg |
2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
888445-79-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1882-1537-10mg |
2-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one |
888445-79-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-4-one Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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